Cas no 847946-95-6 ((1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione)

• Product Name: (1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
• CAS No: 847946-95-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 989646
• Update Time: 2023-08-03

(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
• (1S,4S)-1-(2-HYDROXYETHYL)-7,7-DIMETHYL-BICYCLO[2.2.1]HEPTANE-2,3-DIONE

• Inchi： 1S/C11H16O3/c1-10(2)7-3-4-11(10,5-6-12)9(14)8(7)13/h7,12H,3-6H2,1-2H3/t7-,11-/m1/s1
• InChI Key： QNCIMAMUXGXBPL-RDDDGLTNSA-N
• SMILES： O=C1C([C@H]2CC[C@]1(CCO)C2(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4